N-Cyclopropyl-1,3-benzodioxole-5-carboxamide
N-Cyclopropyl-1,3-benzodioxole-5-carboxamide
Brand Name:
Vulcanchem
CAS No.:
354544-61-9
VCID:
VC0448018
InChI:
InChI=1S/C11H11NO3/c13-11(12-8-2-3-8)7-1-4-9-10(5-7)15-6-14-9/h1,4-5,8H,2-3,6H2,(H,12,13)
SMILES:
C1CC1NC(=O)C2=CC3=C(C=C2)OCO3
Molecular Formula:
C11H11NO3
Molecular Weight:
205.21g/mol
N-Cyclopropyl-1,3-benzodioxole-5-carboxamide
CAS No.: 354544-61-9
Main Products
VCID: VC0448018
Molecular Formula: C11H11NO3
Molecular Weight: 205.21g/mol
| CAS No. | 354544-61-9 |
|---|---|
| Product Name | N-Cyclopropyl-1,3-benzodioxole-5-carboxamide |
| Molecular Formula | C11H11NO3 |
| Molecular Weight | 205.21g/mol |
| IUPAC Name | N-cyclopropyl-1,3-benzodioxole-5-carboxamide |
| Standard InChI | InChI=1S/C11H11NO3/c13-11(12-8-2-3-8)7-1-4-9-10(5-7)15-6-14-9/h1,4-5,8H,2-3,6H2,(H,12,13) |
| Standard InChIKey | OUGQMSXIPFSZBI-UHFFFAOYSA-N |
| SMILES | C1CC1NC(=O)C2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | C1CC1NC(=O)C2=CC3=C(C=C2)OCO3 |
| PubChem Compound | 4616833 |
| Last Modified | Nov 11 2021 |
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